N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H24FN3O4S/c1-28-19-5-3-2-4-18(19)20(25)22-10-15-29(26,27)24-13-11-23(12-14-24)17-8-6-16(21)7-9-17/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: FBPFLWFEXLZIRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O4S
• Molecular Weight: 421.5 g/mol

Description

“N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide” is a chemical compound. Unfortunately, there is not much specific information available about this compound.

Molecular Structure Analysis

The molecular structure of a compound is crucial for understanding its properties and reactivity. Unfortunately, the specific molecular structure analysis for “this compound” is not available in the search results.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the search results.

Mechanism of Action

Target of Action

The primary target of this compound is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It is more selective to ENT2 than to ENT1 . The inhibition of these transporters can affect the uptake of nucleosides, which are crucial for various cellular processes.

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis pathway. By inhibiting the transport of nucleosides, the compound can disrupt the balance of nucleotides within the cell, potentially affecting DNA replication and repair, RNA transcription, and other cellular processes that rely on nucleotides .

Result of Action

The result of the compound’s action is a reduction in the uptake of nucleosides due to the inhibition of ENTs . This can lead to a disruption in nucleotide synthesis and other cellular processes that rely on nucleotides .

Advantages and Limitations for Lab Experiments

N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide 5 has several advantages for use in laboratory experiments. It has a high solubility in a variety of solvents, which makes it easy to handle and use in experiments. Additionally, this compound 5 is highly stable and can be stored for long periods of time without degradation. Furthermore, this compound 5 is highly selective and can be used to target specific enzymes or proteins.
However, there are some limitations to using this compound 5 in laboratory experiments. First, this compound 5 is not very water soluble, which can make it difficult to use in aqueous solutions. Second, this compound 5 is not very stable in the presence of light or heat, which can limit its use in certain experiments. Finally, this compound 5 can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide 5. First, this compound 5 can be used to study the molecular mechanisms of various diseases, such as Alzheimer’s, Parkinson’s, and diabetes. Second, this compound 5 can be used to develop novel therapeutics for the treatment of these diseases. Third, this compound 5 can be used to develop novel inhibitors of enzymes and proteins involved in various biological processes. Fourth, this compound 5 can be used to develop novel inhibitors of protein-protein interactions. Finally, this compound 5 can be used to develop novel drugs for the treatment of various cancers.

Synthesis Methods

N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide 5 can be synthesized by reacting 4-fluorophenyl piperazine and 2-methoxybenzamide in the presence of a base such as K2CO3. The reaction is carried out in a solvent such as DMF or DMSO at a temperature of 70-80°C for 1-2 hours. The reaction is then quenched with water and the product is isolated by filtration. The product is then purified by column chromatography to yield this compound 5 in a pure form.

Scientific Research Applications

N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide 5 has been used in a variety of scientific research applications. It has been used as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), inositol monophosphatase (IMPase), and tyrosine kinase. It has also been used as an inhibitor of protein-protein interactions, such as those between Bcl-2 and Bcl-xL. This compound 5 has also been used as an inhibitor of the enzyme glutathione-S-transferase (GST). Additionally, it has been used to study the molecular mechanisms of several diseases, including Alzheimer’s, Parkinson’s, and diabetes.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and dangers during handling and use. Unfortunately, the specific safety and hazards information for “N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide” is not available in the search results.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been found to interact with various enzymes and proteins . For instance, some piperazine derivatives have been shown to inhibit equilibrative nucleoside transporters (ENTs), which play a crucial role in nucleotide synthesis and chemotherapy .

Cellular Effects

Related compounds have been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Similar compounds have been found to exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have been found to have long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

Related compounds have been found to have varying effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Related compounds have been found to interact with various enzymes and cofactors, and to affect metabolic flux or metabolite levels .

Transport and Distribution

Related compounds have been found to interact with various transporters or binding proteins, and to affect their localization or accumulation .

Subcellular Localization

Related compounds have been found to be directed to specific compartments or organelles due to targeting signals or post-translational modifications .